(6-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine

• IUPAC Name: 6-methoxy-2,2-dimethyl-3,4-dihydrochromen-4-amine
• InChI: InChI=1S/C12H17NO2/c1-12(2)7-10(13)9-6-8(14-3)4-5-11(9)15-12/h4-6,10H,7,13H2,1-3H3
• InChI Key: FCSOIAKKUQWABD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=C(O1)C=CC(=C2)OC)N)C
• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “(6-methoxy-2,2-dimethyl-3,4-dihydro-2H-chromen-4-yl)amine” such as melting point, boiling point, density, molecular formula, molecular weight, and other physical properties can be found in chemical databases.

Scientific Research Applications

Anticancer Activity

. This makes them potential candidates for the development of new anticancer drugs.

Antiviral Activity

. This suggests that they could be used in the development of antiviral medications.

Antidiabetic Activity

, indicating their potential use in the treatment of diabetes.

Antioxidant Activity

. This suggests that they could be used in the development of antioxidant supplements or drugs.

Antimicrobial and Antifungal Activity

, making them potential candidates for the development of new antimicrobial and antifungal agents.

Anti-Inflammatory Activity

. This suggests that they could be used in the development of anti-inflammatory medications.

Anticoagulant Activity

, indicating their potential use in the treatment of blood clotting disorders.

Antidepressant Activity

. This suggests that they could be used in the development of antidepressant medications.

Mechanism of Action

Mode of Action

Chromanone analogs, which are structurally similar to this compound, have been reported to exhibit diverse biological activities . These activities may be attributed to the interaction of these compounds with various cellular targets, leading to changes in cellular function.

Biochemical Pathways

Chromanone analogs have been reported to affect various biochemical pathways . For instance, some analogs have shown antiparasitic activity by targeting pteridine reductase-1, resulting in significant inhibition against T. brucei and L. infantum .

Result of Action

Chromanone analogs have been associated with a wide range of pharmacological activities, including anticancer, antidiabetic, antioxidant, and anti-inflammatory effects .